Cas no 892978-56-2 (2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892978-56-2
• MF: C₁₅H₁₅ClN₂O₂S₂
• MW: 354.874799966812
• CID: 5847294
• PubChem ID: 7203107
• Update Time: 2025-07-14

2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chlorothiophene-2-carbonyl)amino]-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[[(5-chloro-2-thienyl)carbonyl]amino]-4,5,6,7-tetrahydro-N-methyl-
• CCG-285585
• F1828-0042
• 2-(5-chlorothiophene-2-carboxamido)-N-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024612437
• 892978-56-2

• Inchi： 1S/C15H15ClN2O2S2/c1-17-14(20)12-8-4-2-3-5-9(8)22-15(12)18-13(19)10-6-7-11(16)21-10/h6-7H,2-5H2,1H3,(H,17,20)(H,18,19)
• InChI Key： FUQOARYVFPXQHU-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NC)=O)=C(NC(C1SC(Cl)=CC=1)=O)S2

Computed Properties

• Exact Mass: 354.0263478g/mol
• Monoisotopic Mass: 354.0263478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 115Ų

Additional information on 2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound CAS No 892978-56-2: 2-(5-Chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

The compound with CAS No 892978-56-2, named 2-(5-chlorothiophene-2-amido)-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiophenes, which are known for their unique electronic properties and structural versatility. The molecule incorporates a thiophene ring system with chlorine substitution and an amide functional group, making it a valuable substrate for further chemical modifications and studies.

Benzothiophenes are aromatic heterocycles that have gained attention in recent years due to their role in drug discovery and materials science. The presence of sulfur atoms in the ring structure contributes to the molecule's stability and reactivity. In this compound, the thiophene moiety is substituted with a chlorine atom at the 5-position, which introduces electron-withdrawing effects and can influence the overall electronic distribution of the molecule. This substitution pattern is crucial for tuning the compound's properties for specific applications.

The amide functional group in this compound plays a significant role in its chemical behavior. Amides are known for their ability to form hydrogen bonds, which can enhance solubility and bioavailability in pharmaceutical contexts. Additionally, the N-methyl group attached to the amide nitrogen introduces steric effects and can modulate the reactivity of the compound. This makes it an interesting candidate for exploring stereochemical interactions in drug design.

Recent studies have highlighted the importance of thiophene-containing compounds in antimicrobial and anticancer therapies. The unique electronic properties of thiophenes allow them to interact with biological systems in ways that other heterocycles cannot. For instance, research has shown that certain thiophene derivatives can inhibit enzyme activity or disrupt cellular pathways associated with cancer progression. The chlorine substitution in this compound may further enhance its bioactivity by increasing lipophilicity and improving its ability to penetrate biological membranes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the benzothiophene core typically involves cyclization reactions using appropriate sulfur-containing precursors. The introduction of the amide group and chlorine substitution requires careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product and confirm its structure.

The application of this compound extends beyond pharmacology. Its structural features make it a promising candidate for use in organic electronics, where thiophene derivatives are often employed as semiconducting materials. The molecule's ability to form stable charge transfer complexes could be exploited in the development of new types of sensors or optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of such compounds is critical for assessing their safety and sustainability. Recent research has focused on identifying biodegradation mechanisms for thiophene-containing molecules under various environmental conditions. This knowledge is essential for minimizing ecological impacts during industrial production and disposal.

In conclusion, CAS No 892978-56-2 represents a versatile compound with diverse potential applications across multiple fields. Its unique structure combines functional groups that offer both chemical reactivity and biological activity, making it a valuable subject for further research and development. As new insights into its properties emerge, this compound is likely to play an increasingly important role in advancing both scientific understanding and practical applications.